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Benzothiazole Benzothiazole Benzothiazole, also known as BT or benzosulfonazole, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). Benzothiazole exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzothiazole is primarily located in the cytoplasm. Benzothiazole exists in all eukaryotes, ranging from yeast to humans. Benzothiazole can be converted into 2-methylthio-1, 3-benzothiazole. Benzothiazole is a coffee, cooked, and gasoline tasting compound that can be found in a number of food items such as safflower, guava, potato, and fruits. This makes benzothiazole a potential biomarker for the consumption of these food products.
Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant.
Brand Name: Vulcanchem
CAS No.: 95-16-9
VCID: VC0030560
InChI: InChI=1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H
SMILES: C1=CC=C2C(=C1)N=CS2
Molecular Formula: C7H5NS
Molecular Weight: 135.19 g/mol

Benzothiazole

CAS No.: 95-16-9

Reference Standards

VCID: VC0030560

Molecular Formula: C7H5NS

Molecular Weight: 135.19 g/mol

Benzothiazole - 95-16-9

CAS No. 95-16-9
Product Name Benzothiazole
Molecular Formula C7H5NS
Molecular Weight 135.19 g/mol
IUPAC Name 1,3-benzothiazole
Standard InChI InChI=1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H
Standard InChIKey IOJUPLGTWVMSFF-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)N=CS2
Canonical SMILES C1=CC=C2C(=C1)N=CS2
Boiling Point 231.0 °C
227-228 °C AT 765 MM HG
Colorform Yellow liquid
Density 1.246 AT 20 °C/4 °C
1.236-1.240
Melting Point 2.0 °C
2 °C
2°C
Physical Description Liquid; PelletsLargeCrystals
Liquid
Clear to amber liquid; quinoline-like, rubbery odou
Description Benzothiazole, also known as BT or benzosulfonazole, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). Benzothiazole exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzothiazole is primarily located in the cytoplasm. Benzothiazole exists in all eukaryotes, ranging from yeast to humans. Benzothiazole can be converted into 2-methylthio-1, 3-benzothiazole. Benzothiazole is a coffee, cooked, and gasoline tasting compound that can be found in a number of food items such as safflower, guava, potato, and fruits. This makes benzothiazole a potential biomarker for the consumption of these food products.
Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant.
Solubility 0.03 M
4.3 mg/mL at 25 °C
SLIGHTLY SOL IN WATER; SOL IN ALC, CARBON DISULFIDE
Very soluble in ether, soluble in acetone, slightly soluble in water.
Very slightly soluble in water; Soluble in acetone, carbon disulfide
Miscible at room temperature (in ethanol)
Synonyms 1-Thia-3-azaindene; Benzo[d]thiazole; Benzosulfonazole; NSC 8040; Vangard BT;
PubChem Compound 7222
Last Modified Nov 12 2021
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